molecular formula C23H17N3O4 B2900565 (4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-3-ylpyrazole-4-carboxylate CAS No. 379218-69-6

(4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-3-ylpyrazole-4-carboxylate

Cat. No. B2900565
CAS RN: 379218-69-6
M. Wt: 399.406
InChI Key: STUZDNODMGJFSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-3-ylpyrazole-4-carboxylate” is a compound that has been synthesized from vanillin and isonicotinoyl chloride . It has been converted into a number of functional derivatives, including those containing isoxazole and isothiazole heterocycles .


Synthesis Analysis

The synthesis of this compound involves the acylation of vanillin with isonicotinoyl chloride . This results in the formation of 4-formyl-2-methoxyphenyl pyridine-4-carboxylate, which is then converted into a number of functional derivatives . The condensation of the title compound with primary amines affords the corresponding Schiff bases .


Chemical Reactions Analysis

The compound readily forms complexes with palladium(II) chloride, which show a high catalytic activity in the Suzuki reaction of 3-bromobenzoic acid with 4-methoxyphenylboronic acid in water in the absence of an organic solvent .

properties

IUPAC Name

(4-formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-3-ylpyrazole-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H17N3O4/c1-29-21-12-16(15-27)9-10-20(21)30-23(28)19-14-26(18-7-3-2-4-8-18)25-22(19)17-6-5-11-24-13-17/h2-15H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STUZDNODMGJFSU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)C=O)OC(=O)C2=CN(N=C2C3=CN=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H17N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-Formyl-2-methoxyphenyl) 1-phenyl-3-pyridin-3-ylpyrazole-4-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.